Cas no 139144-12-0 (Isovaleryl L-carnitine chloride)

• Product Name: Isovaleryl L-carnitine chloride
• CAS No: 139144-12-0
• Molecular Formula: C₁₂NO₄^.Cl-
• Molecular Weight: 257.5857
• MDL: MFCD09263554
• CID: 1261242
• PubChem ID: 25105259

Isovaleryl L-carnitine chloride Properties

Names and Identifiers

• Isovaleryl L-carnitine chloride
• 1-Propanaminium, 3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, chloride, (2R)-
• (R)-3-carboxy-N,N,N-trimethyl-2-(3-methylbutanoyloxy)propan-1-ammonium chloride
• DA-64578
• Isovalerylcarnitine (chloride)
• (2R)-3-Carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-1-propanaminium Chloride; (R)-3-Carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-1-propanaminium Chloride; ST 551
• HY-145542
• 139144-12-0
• MS-24001
• [(2R)-3-Carboxy-2-(3-methylbutanoyloxy)propyl]-trimethylazanium;chloride
• AKOS040755045
• ISOVALERYLCARNITINE CHLORIDE
• 1-Propanaminium,3-carboxy-N,N,N-trimethyl-2-(3-methyl-1-oxobutoxy)-, chloride, (2R)-
• SCHEMBL9465312
• [(2R)-3-carboxy-2-[(3-methylbutanoyl)oxy]propyl]trimethylazanium chloride
• Isovaleryl-L-carnitine (chloride)

• MDL： MFCD09263554
• InChIKey： HWDFIOSIRGUUSM-HNCPQSOCSA-N
• Inchi： InChI=1S/C12H23NO4.ClH/c1-9(2)6-12(16)17-10(7-11(14)15)8-13(3,4)5;/h9-10H,6-8H2,1-5H3;1H/t10-;/m1./s1
• SMILES： CC(C)CC(=O)OC(CC(=O)O)C[N+](C)(C)C.[Cl-]

Computed Properties

• Exact Mass: 256.9516
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 281.1393859g/mol
• Heavy Atom Count: 18
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters